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Compound of Interest

Compound Name: Acetic acid;lanthanum(3+);hydrate

Cat. No.: B11817387 Get Quote

For researchers, scientists, and drug development professionals, a thorough understanding of

chemical compounds is paramount. This guide provides a detailed overview of Lanthanum

Acetate Hydrate, focusing on its core identifiers, properties, and relevant experimental

contexts.

Chemical Identifiers and Properties
Lanthanum acetate hydrate is a white crystalline solid.[1][2] It is a hydrated salt of the rare

earth element lanthanum.[3][4] The degree of hydration can vary, with common forms being the

sesquihydrate (1.5 water molecules) and other hydrated versions represented by the general

formula La(CH₃COO)₃·xH₂O.[1][2] This compound is moderately soluble in water.[1]

A comprehensive summary of its identifiers and key physicochemical properties is presented

below to facilitate easy reference and comparison.

Table 1: Chemical Identifiers for Lanthanum Acetate Hydrate
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Identifier Value

CAS Number 100587-90-4[5]

25721-92-0[6]

PubChem CID 71311272[7][8]

13511[1][9]

19933532[4]

EC Number 213-034-8[5]

UNII G91Y2QLF3J[10]

MDL Number MFCD00150118[1][11][12]

Beilstein/Reaxys No. 3693604[1][12]

Table 2: Physicochemical Properties of Lanthanum Acetate Hydrate

Property Value

Molecular Formula C₆H₁₁LaO₇ (for the monohydrate)[4][11]

Molecular Weight 316.04 g/mol (anhydrous basis)[1][5][12]

334.05 g/mol [11]

Appearance White crystalline powder[1]

Melting Point 110°C[6]

Water Solubility 16.88 g/100mL H₂O (25°C)[4]

Density 1.64 g/cm³[6]

Synthesis and Experimental Protocols
The synthesis of lanthanum acetate hydrate typically involves solution-based methods. A

common and straightforward protocol is the reaction of lanthanum oxide (La₂O₃) with acetic

acid.[2][3]
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Experimental Protocol: Synthesis of Lanthanum Acetate
Hydrate from Lanthanum Oxide
Objective: To synthesize lanthanum acetate hydrate by reacting lanthanum oxide with acetic

acid.

Materials:

Lanthanum oxide (La₂O₃)

Acetic acid (CH₃COOH), 50% aqueous solution[2]

Distilled water

Beaker

Magnetic stirrer and stir bar

Heating plate

Filtration apparatus (e.g., Büchner funnel, filter paper)

Crystallizing dish

Drying oven

Methodology:

Dissolution: Suspend a known quantity of lanthanum oxide in distilled water in a beaker.

While stirring, slowly add a 50% aqueous solution of acetic acid.[2] The reaction is as

follows: La₂O₃ + 6CH₃COOH → 2La(CH₃COO)₃ + 3H₂O[2]

Heating and Clarification: Gently heat the mixture to facilitate the dissolution of the

lanthanum oxide. Continue stirring until a clear solution is obtained.[3]

Filtration: If any undissolved particles remain, filter the hot solution to remove them.
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Crystallization: Transfer the clear filtrate to a crystallizing dish. Allow the solution to cool

slowly to room temperature to induce crystallization. For controlled crystallization, the

solution can be concentrated by gentle heating before cooling.[3]

Isolation and Drying: Collect the formed crystals by filtration. Wash the crystals with a small

amount of cold distilled water to remove any residual acetic acid. Dry the crystals in an oven

at a low temperature (e.g., 65°C) to obtain the final lanthanum acetate hydrate product.[13]

To produce anhydrous lanthanum acetate, the dissolution can be carried out in an excess of

acetic acid and distilled water, followed by direct evaporation at 150°C.[14]

Mechanism of Action in Phosphate Binding
Lanthanum acetate, often administered in its carbonate form for medical use, is a potent

phosphate binder.[15] Its mechanism of action is crucial in the management of

hyperphosphatemia in patients with chronic kidney disease.

In the acidic environment of the upper gastrointestinal tract, lanthanum carbonate dissociates

to release lanthanum ions (La³⁺).[16][17] These ions have a high affinity for dietary phosphate

(PO₄³⁻) and bind with it to form insoluble lanthanum phosphate (LaPO₄).[17] This insoluble

complex is not absorbed by the gastrointestinal tract and is subsequently excreted in the feces.

[17] This process effectively reduces the absorption of dietary phosphate into the bloodstream,

thereby lowering serum phosphate levels.[17]

The key to its efficacy lies in the high affinity of lanthanum for phosphate and the insolubility of

the resulting lanthanum phosphate complex.[17]
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Mechanism of Lanthanum as a Phosphate Binder.

Analytical Methods
The characterization of lanthanum acetate hydrate involves several analytical techniques to

confirm its structure, purity, and thermal properties.

Experimental Workflow: Characterization of Lanthanum
Acetate Hydrate
This workflow outlines the key analytical techniques used to characterize synthesized

lanthanum acetate hydrate.
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Analytical Workflow for Lanthanum Acetate Hydrate.

X-ray Diffraction (XRD): This technique is fundamental for confirming the crystalline nature of

the compound and identifying its specific phase.[3]

Thermogravimetric Analysis (TGA): TGA is used to study the thermal decomposition of

lanthanum acetate hydrate. It can determine the temperature at which the compound loses

its water of hydration and subsequently decomposes.[13]

Fourier-Transform Infrared Spectroscopy (FTIR): FTIR analysis helps in identifying the

functional groups present and provides information on the coordination of the acetate ions to

the lanthanum metal center.[13]

Inductively Coupled Plasma - Optical Emission Spectrometry (ICP-OES): ICP-OES is

employed to determine the purity of the lanthanum acetate and to quantify any trace metal

impurities.[13]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b11817387?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11817387?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

